Cas no 1804255-26-2 (1-(5-Bromo-2-mercaptophenyl)-2-chloropropan-1-one)

• Product Name: 1-(5-Bromo-2-mercaptophenyl)-2-chloropropan-1-one
• CAS No: 1804255-26-2
• MF: C₉H₈BrClOS
• MW: 279.581219673157
• CID: 4975096
• Update Time: 2025-05-21

1-(5-Bromo-2-mercaptophenyl)-2-chloropropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-Bromo-2-mercaptophenyl)-2-chloropropan-1-one

• Inchi： 1S/C9H8BrClOS/c1-5(11)9(12)7-4-6(10)2-3-8(7)13/h2-5,13H,1H3
• InChI Key： PSIRIZDEHIYXJV-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)C(C(C)Cl)=O)S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• XLogP3: 3.5
• Topological Polar Surface Area: 18.1

Additional information on 1-(5-Bromo-2-mercaptophenyl)-2-chloropropan-1-one

1-(5-Bromo-2-Mercaptophenyl)-2-Chloropropan-1-One: A Comprehensive Overview

The compound 1-(5-Bromo-2-Mercaptophenyl)-2-Chloropropan-1-One (CAS No: 1804255-26-2) is a significant molecule in the field of organic chemistry, particularly in the study of heterocyclic compounds and their derivatives. This compound has garnered attention due to its unique structural features and potential applications in various scientific domains.

Structural Analysis: The molecule consists of a propanone backbone with a chlorine atom at the second carbon position and a substituted phenyl group at the first carbon. The phenyl group is further substituted with a bromine atom at the 5-position and a mercapto (-SH) group at the 2-position. This substitution pattern imparts unique electronic and steric properties to the molecule, making it a valuable substrate for further chemical modifications.

Synthesis and Characterization: Recent studies have explored novel synthetic routes for 1-(5-Bromo-2-Mercaptophenyl)-2-Chloropropan-1-One, leveraging advanced methodologies such as Suzuki coupling and nucleophilic aromatic substitution. These methods not only enhance the efficiency of synthesis but also allow for better control over the product's purity and yield. Characterization techniques, including NMR spectroscopy, mass spectrometry, and X-ray crystallography, have provided detailed insights into the compound's molecular structure and conformational preferences.

Chemical Reactivity: The reactivity of 1-(5-Bromo-2-Mercaptophenyl)-2-Chloropropan-1-One is influenced by its functional groups. The presence of a carbonyl group renders it susceptible to nucleophilic attacks, while the mercapto group introduces redox activity. Recent research has highlighted its role as an intermediate in the synthesis of bioactive compounds, particularly in drug discovery programs targeting specific enzyme inhibitors.

Applications in Drug Discovery: The compound has shown promise in medicinal chemistry as a precursor for designing molecules with potential therapeutic applications. For instance, derivatives of 1-(5-Bromo-2-Mercaptophenyl)-2-Chloropropan-1-One have been investigated for their anti-inflammatory, antioxidant, and anticancer properties. These findings underscore its importance as a building block in pharmaceutical research.

Environmental Impact and Safety: While exploring the applications of CAS No: 1804255-26-2, it is crucial to consider its environmental impact and safety profile. Studies on its biodegradation pathways and toxicity levels are ongoing, aiming to ensure its safe handling and disposal in industrial settings.

In conclusion, 1-(5-Bromo-2-Mercaptophenyl)-2-Chloropropan-1-One (CAS No: 1804255-26-2) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and characterization techniques, position it as a key player in future research endeavors.